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Introduction

Reactive Red 45, a dichlorotriazine-based anionic dye, is a valuable tool for the specific and
covalent staining of cellulose fibers. Its reactive nature allows for the formation of a stable ether
linkage with the hydroxyl groups present in the cellulose polymer. This covalent bond results in
a highly durable and vibrant red coloration, making it suitable for a variety of analytical
techniques in materials science and biochemistry, including microscopic visualization of
cellulosic structures. The staining process is dependent on precise control of pH, temperature,
and electrolyte concentration to ensure optimal dye fixation while minimizing the competing
hydrolysis reaction. These application notes provide a detailed protocol for the effective
staining of cellulose fibers with Reactive Red 45 for research purposes.

Principle of Staining

The staining mechanism of Reactive Red 45 on cellulose fibers is a two-step process. Initially,
the anionic dye molecules are attracted to the surface of the cellulose fibers from the aqueous
solution. The presence of an electrolyte, such as sodium chloride, is crucial in this step as it
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neutralizes the negative surface charge of the cellulose, thereby reducing the electrostatic
repulsion between the fiber and the anionic dye and promoting dye uptake.[1][2]

The second and most critical step is the fixation of the dye to the cellulose fibers. Under
alkaline conditions, the hydroxyl groups on the cellulose polymer are activated to form
cellulosate anions. These highly nucleophilic anions then attack the electrophilic carbon atom
of the dichlorotriazine ring of the Reactive Red 45 molecule, leading to a nucleophilic
substitution reaction.[3][4] This reaction results in the formation of a stable, covalent ether bond
between the dye and the cellulose fiber.[5][6] A competing reaction is the hydrolysis of the
reactive dye, where the dye reacts with hydroxide ions in the solution instead of the cellulose.
[7][8] Careful control of the staining conditions is therefore essential to maximize the efficiency
of the dye-fiber reaction.

Materials and Reagents

Reactive Red 45 (C.l. Reactive Red 45; C27H19CIN7Nas010Ss; MW: 802.10 g/mol )

o Cellulose fibers (e.g., cotton, linen, filter paper, or purified cellulose)

e Sodium chloride (NaCl)

¢ Sodium carbonate (NazCOs), anhydrous

o Distilled or deionized water

» Glacial acetic acid (optional, for neutralization)

e Microscope slides and coverslips

o Standard laboratory glassware (beakers, graduated cylinders, etc.)

o Magnetic stirrer and stir bar

o Water bath or incubator

e pH meter
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Experimental Protocols
Preparation of Staining Solutions

Reactive Red 45 Stock Solution (1% w/v): Dissolve 1.0 g of Reactive Red 45 powder in 100
mL of distilled water. Stir until the dye is completely dissolved. This stock solution can be
stored in the dark at 4°C for a limited time.

Sodium Chloride Solution (1 M): Dissolve 58.44 g of NaCl in 1 L of distilled water.

Sodium Carbonate Solution (1 M): Dissolve 105.99 g of anhydrous NazCOs in 1 L of distilled
water.

Staining Protocol for Cellulose Fibers

This protocol is a general guideline and may require optimization depending on the specific

type and form of the cellulose fibers being stained.

Fiber Preparation: If necessary, pre-treat the cellulose fibers to remove any impurities or
sizing agents. This can be done by washing the fibers with a mild detergent solution,
followed by thorough rinsing with distilled water. For microscopic analysis, a small sample of
the fibers can be teased apart on a microscope slide.

Exhaustion Step:

o Prepare the exhaustion bath by mixing the Reactive Red 45 stock solution and the
sodium chloride solution in a beaker to achieve the desired final concentrations. A typical
starting point is a 1:10 dilution of the stock dye solution and the addition of NaCl to a final
concentration of 20-40 g/L.[9]

o Immerse the cellulose fibers in the exhaustion bath.

o Gently agitate the mixture at room temperature (approximately 25°C) for 30 minutes to
allow for the even adsorption of the dye onto the fibers.

Fixation Step:
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o Add the sodium carbonate solution to the exhaustion bath to raise the pH to approximately
10.5-11.0.[9] This will initiate the covalent bonding of the dye to the cellulose.

o Increase the temperature of the staining bath to 30-40°C. Dichlorotriazine dyes are highly
reactive and can be fixed at lower temperatures.[10]

o Incubate the fibers in the alkaline dye solution at the elevated temperature for 60 minutes
with gentle agitation.

e Washing and Rinsing:

o After the fixation step, it is crucial to remove any unfixed and hydrolyzed dye to ensure
good colorfastness and to reduce background staining.

o Decant the staining solution and rinse the fibers briefly with cold distilled water.

o Wash the stained fibers in a solution of hot distilled water (approximately 60°C) for 10-15
minutes. A mild, non-ionic detergent can be added to this wash solution to aid in the
removal of unfixed dye.

o Repeat the hot water wash step until the washing solution is clear.
o Finally, rinse the fibers with cold distilled water.

o If desired, a final rinse in a dilute acetic acid solution can be performed to neutralize any
residual alkali, followed by a final rinse with distilled water.

e Mounting for Microscopy:

o Take a small sample of the stained and washed fibers and place them on a clean
microscope slide.

o Add a drop of a suitable mounting medium (e.g., glycerol or a commercial mounting
medium).

o Carefully place a coverslip over the fibers, avoiding the formation of air bubbles.

o The stained cellulose fibers are now ready for observation under a light microscope.
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Data Presentation

The following tables provide a summary of the recommended ranges for the key quantitative
parameters in the staining protocol. These values can be used as a starting point for
optimization experiments to achieve the desired staining intensity and quality for a specific

application.
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Parameter Recommended Range Notes

Exhaustion Step

Higher concentrations may

_ lead to deeper staining but
Reactive Red 45 )
) 0.1 - 1.0% (w/v) could also increase
Concentration
background and the amount of

unfixed dye to be washed out.

Increases the affinity of the dye
for the cellulose fibers. The
Sodium Chloride optimal concentration may vary
_ 20 - 60 g/L _
Concentration depending on the dye
concentration and the type of

cellulose.[9]

Room temperature is generally
Temperature 25-30°C sufficient for the initial

adsorption of the dye.

Allows for even distribution
Time 30 - 45 minutes and adsorption of the dye onto
the fibers.

Fixation Step

A sufficiently alkaline pH is
essential for the activation of

pH 10.5-115
the cellulose hydroxyl groups.

[°]

Dichlorotriazine dyes are

highly reactive; lower
Temperature 30 - 60°C temperatures can be used to

control the reaction rate and

minimize hydrolysis.[10]

Sufficient time is required for
Time 60 - 90 minutes the covalent bond formation to

reach completion.
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Washing Step

Hot Water Wash Temperature 60 - 80°C

Effective for removing unfixed

and hydrolyzed dye.

Number of Washes 2 - 4 cycles

Washing should be continued

until the supernatant is clear.

Mandatory Visualization
Experimental Workflow
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Staining Protocol Preparation

Fiber Preparation Prepare Reactive Red 45
(Wash and Rinse) Stock Solution (1% wi/v)

)

Prepare NaCl Solution (1 M) Prepare Na2CO3 Solution (1 M)

Exhaustion Step:
- Add Reactive Red 45 & NaCl
- 25°C, 30 min

Fixation Step:
- Add Na2CO3 (pH 10.5-11)
- 30-40°C, 60 min

Washing & Rinsing:
- Cold water rinse

- Hot water washes (60°C)
- Final cold water rinse

Mounting for Microscopy

A

Microscopic Observation

Click to download full resolution via product page

Caption: Experimental workflow for staining cellulose fibers with Reactive Red 45.

Signaling Pathway of Covalent Bonding
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Caption: Covalent bonding of Reactive Red 45 to cellulose and the competing hydrolysis
reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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